Boric anhydride Boric anhydride Boric anhydride (Boron trioxide) is a colorless glassy hygroscopic mass having rhombic crystals. Its dissolution in water is a highly exothermic reaction and orthoboric acid is formed. It can be prepared by heating boric acid. It is used as flux in metallurgical processes. It has been reported as an inhibitor of crystallization.
Anhydride can be obtained by heating boric acid at temperatures higher than 160oC.
Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.
Diboron trioxide is a boron oxide with formula B2O3.
Brand Name: Vulcanchem
CAS No.: 1303-86-2
VCID: VC20936921
InChI: InChI=1S/B2O3/c3-1-5-2-4
SMILES: B(=O)OB=O
Molecular Formula: B2O3
Molecular Weight: 69.63 g/mol

Boric anhydride

CAS No.: 1303-86-2

Cat. No.: VC20936921

Molecular Formula: B2O3

Molecular Weight: 69.63 g/mol

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Boric anhydride - 1303-86-2

Specification

Description Boric anhydride (Boron trioxide) is a colorless glassy hygroscopic mass having rhombic crystals. Its dissolution in water is a highly exothermic reaction and orthoboric acid is formed. It can be prepared by heating boric acid. It is used as flux in metallurgical processes. It has been reported as an inhibitor of crystallization.
Anhydride can be obtained by heating boric acid at temperatures higher than 160oC.
Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.
Diboron trioxide is a boron oxide with formula B2O3.
CAS No. 1303-86-2
Molecular Formula B2O3
Molecular Weight 69.63 g/mol
IUPAC Name oxo(oxoboranyloxy)borane
Standard InChI InChI=1S/B2O3/c3-1-5-2-4
Standard InChI Key JKWMSGQKBLHBQQ-UHFFFAOYSA-N
SMILES B(=O)OB=O
Canonical SMILES B(=O)OB=O
Boiling Point 3380 °F at 760 mm Hg (NIOSH, 2016)
1500 °C (crystal)
~1860 °C
3380°F
Colorform Colorless, brittle, vitreous, semitransparent lumps or hard, white crystals
Colorless, glassy or hexagonal crystals, hygroscopic
Colorless powder or vitreous crystals
Melting Point 842 °F (NIOSH, 2016)
450 °C (crystal)
450 °C
842°F

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